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Compound of Interest

Compound Name: Harmicine

Cat. No.: B1246882

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Harmine (CAS No. 442-51-3). Given the available
safety data, "Harmicine" is likely a synonym or misspelling for Harmine, and the following
procedures should be adopted when handling this compound.

Harmine is classified as a hazardous substance, being harmful if swallowed, in contact with
skin, or if inhaled, and it causes serious eye irritation.[1][2][3][4] Adherence to proper safety
protocols is essential to minimize risk and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn at all times when handling Harmine.
The following table summarizes the required PPE.
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PPE Category

Item

Specification

Hand Protection

Chemical-resistant gloves

Nitrile or other compatible

material.

Eye and Face Protection

Safety glasses or goggles

Conforming to EN166 (EU) or
NIOSH (US) standards.[1] Use
safety glasses with side-

shields or chemical safety

goggles.

Skin and Body Protection

Laboratory coat

Full-length, long-sleeved lab

coat.

Respiratory Protection

Respirator

Use in a well-ventilated area. If
dust formation is likely or
ventilation is inadequate, a
NIOSH-approved respirator or
a self-contained breathing

apparatus should be used.[1]

[5]

Operational Plan for Handling Harmine

1. Preparation and Engineering Controls:

handling the powder form to avoid dust formation.[1][5]

2. Donning PPE:

Remove all sources of ignition.[5]

Inspect all PPE for damage before use.

Don a lab coat, ensuring it is fully buttoned.

Work in a well-ventilated area, preferably within a chemical fume hood, especially when

Ensure that an eyewash station and safety shower are readily accessible.
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o Put on safety glasses or goggles.

e Wash and dry hands before putting on gloves.

o Select the appropriate chemical-resistant gloves and ensure a proper fit.
3. Handling Procedure:

e Avoid contact with skin and eyes.[1][6]

e Minimize the generation of dust.[5][6]

e Do not eat, drink, or smoke in the handling area.[2]

o Wash hands thoroughly after handling the product and before breaks.[5][6]
4. Doffing PPE:

 Remove gloves first, peeling them off from the cuff to the fingertips to avoid skin contact with
the exterior of the glove.

* Remove the lab coat.
e Remove eye protection.
e Wash hands thoroughly with soap and water.

Disposal Plan

All waste contaminated with Harmine must be treated as hazardous waste and disposed of
according to institutional and local regulations.

¢ Unused Product: Offer surplus and non-recyclable solutions to a licensed disposal company.
[1] One method involves dissolving or mixing the material with a combustible solvent and
burning it in a chemical incinerator equipped with an afterburner and scrubber.[1]

o Contaminated PPE: Dispose of contaminated gloves and other disposable PPE in a
designated hazardous waste container.
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o Empty Containers: Keep in suitable, closed containers for disposal.[1]

Emergency Procedures

 In case of skin contact: Immediately wash with plenty of soap and water.[5]

 In case of eye contact: Rinse cautiously with water for several minutes.[1][5] Remove contact
lenses if present and easy to do. Continue rinsing and consult a physician.[1]

« If inhaled: Remove the person to fresh air and keep them comfortable for breathing.[2][5]
« If swallowed: Rinse the mouth and call a poison center or doctor.[2][5]

o Spills: Avoid dust formation.[1] Sweep up the spill, shovel the material into a suitable, closed
container for disposal.[1][5]

Experimental Workflow: In Vivo LPS-Induced Acute
Lung Injury Model

The following diagram outlines a typical experimental workflow to evaluate the therapeutic
effects of Harmine in a mouse model of acute lung injury induced by lipopolysaccharide (LPS).

[7]
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Workflow for evaluating Harmine in an LPS-induced acute lung injury mouse model.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.cdhfinechemical.com/images/product/msds/37_115753975_HARMINE-CASNO-442-51-3-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAL1906803&productDescription=HARMINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_115753975_HARMINE-CASNO-442-51-3-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAL1906803&productDescription=HARMINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_115753975_HARMINE-CASNO-442-51-3-MSDS.pdf
https://cdn.caymanchem.com/cdn/msds/10010324m.pdf
https://www.fishersci.com/store/msds?partNumber=AAL1906803&productDescription=HARMINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://cdn.caymanchem.com/cdn/msds/10010324m.pdf
https://www.fishersci.com/store/msds?partNumber=AAL1906803&productDescription=HARMINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_115753975_HARMINE-CASNO-442-51-3-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_115753975_HARMINE-CASNO-442-51-3-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAL1906803&productDescription=HARMINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/pdf/The_Anti_Inflammatory_Properties_of_Harmine_A_Technical_Guide.pdf
https://www.benchchem.com/product/b1246882?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1246882?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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